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Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan, a class of flavonoids, first identified
in 1971. It was isolated from the resin of Dracaena draco, commonly known as Dragon's blood
tree. Despite its early discovery, dedicated research into its biological activities and potential
therapeutic applications remains limited. This technical guide provides a comprehensive
overview of the discovery, physicochemical properties, and synthesis of (2S)-5-
Methoxyflavan-7-ol. While direct pharmacological data on this specific compound is scarce,
this guide also explores the biological activities of structurally related flavans to offer context
and suggest potential avenues for future research. This document is intended to serve as a
foundational resource for researchers interested in the further exploration of this natural
product.

Discovery and Characterization

(2S)-5-Methoxyflavan-7-ol was first isolated and characterized in 1971 by Cardillo and
colleagues from the resin of Dracaena draco[1]. Their work established the structure and
absolute configuration of this novel, optically active flavan.

Table 1: Physicochemical Properties of (2S)-5-Methoxyflavan-7-ol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12397560?utm_src=pdf-interest
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.ijsrtjournal.com/article/A-Review-on-Phytochemical-and-Biological-Activity-of-Dracaena-Varieties
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C16H1603 [2][3]
Molecular Weight 256.30 g/mol [2][3]

CAS Number 35290-20-1 [2][4]
Appearance Colorless sticky ail [5]

Optical Rotation [a]D2° -5.7 (c = 0.42, CHCI3) [5]

COC1=C2C(O--INVALID-
SMILES (2]
LINK--CC2)=CC(0)=C1

Experimental Protocols
Original Isolation and Characterization (Inferred)

While the full experimental details from the original 1971 publication by Cardillo et al. are not
readily available, the general procedure for isolating flavonoids from plant resins typically
involves the following steps. This workflow is a logical representation of the likely process used
in the discovery of (2S)-5-Methoxyflavan-7-ol.
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Collection of Dracaena draco Resin
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Further Purification
(e.g., Preparative TLC, HPLC)

Isolated (2S)-5-Methoxyflavan-7-ol
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(NMR, Mass Spectrometry, Optical Rotation)

Characterized Compound

Figure 1: Generalized Workflow for Natural Product Discovery

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Phenylalanine

l

Cinnamic Acid

l

p-Coumaric Acid

;

Coumaroyl-CoA 3 x Malonyl-CoA Chalcone Synthase (CHS)
. 'éatalyzes
Naringenin Chalcone Chalcone Isomerase (CHI)

." catalyzes

Naringenin (a flavanone)

Further modifications
(hydroxylation, methylation, etc.)

(2S)-5-Methoxyflavan-7-ol

Figure 2: General Phenylpropanoid Pathway to Flavonoids

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12397560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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